Cas no 2670-38-4 (3,4-Dichlorobenzamide)

• Product Name: 3,4-Dichlorobenzamide
• CAS No: 2670-38-4
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• MDL: MFCD00053009
• CID: 84438
• PubChem ID: 253662291
• Update Time: 2025-05-25

3,4-Dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorobenzamide
• 3,4-bis(chloranyl)benzamide
• 3,4-Dichlor-benzoesaeure-amid
• 3,4-dichloro-benzamide
• 3,4-dichloro-benzoic acid amide
• 3.4-Dichlor-benzamid
• Benzamide,3,4-dichloro
• XURBWYCGQQXTHJ-UHFFFAOYSA-N
• Benzamide, 3,4-dichloro-
• NSC23779
• PubChem3462
• 3,4-dichloro benzamide
• Benzamide,3,4-dichloro-
• 8805AD
• SBB055215
• AS02860
• VZ25476
• ST082978
• D4474
• A818564
• 2670-38-4
• CHEBI:194761
• SCHEMBL367843
• F19557
• AKOS008937663
• NSC-23779
• FT-0614226
• DTXSID00181207
• MS-8979
• MFCD00053009
• CS-0128418
• NSC 23779
• DB-047001

• MDL： MFCD00053009
• Inchi： 1S/C7H5Cl2NO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key： XURBWYCGQQXTHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(N)=O)=C1)Cl
• BRN： 3089065

Computed Properties

• Exact Mass: 188.97500
• Monoisotopic Mass: 188.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Not available
• Density: 1.439
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 281.2 ºC at 760 mmHg
• Flash Point: 123.9 ºC
• Refractive Index: 1.596
• PSA: 43.09000
• LogP: 2.79260
• Solubility: Not available

3,4-Dichlorobenzamide Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,4-Dichlorobenzamide

Comprehensive Overview of 3,4-Dichlorobenzamide (CAS No. 2670-38-4): Properties, Applications, and Industry Insights

3,4-Dichlorobenzamide (CAS No. 2670-38-4) is a specialized organic compound belonging to the class of chlorinated benzamides. This white crystalline solid is widely recognized for its role as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. With the growing demand for sustainable and efficient chemical processes, 3,4-Dichlorobenzamide has garnered attention due to its unique molecular structure and versatility in industrial applications.

The compound’s chemical formula, C7H5Cl2NO, highlights the presence of two chlorine atoms at the 3 and 4 positions of the benzene ring, which significantly influences its reactivity and functional properties. Researchers and manufacturers often explore 3,4-Dichlorobenzamide derivatives for their potential in developing novel crop protection agents, given the increasing global focus on sustainable agriculture and pest resistance management. Its stability under controlled conditions makes it a reliable building block for further chemical modifications.

In recent years, the pharmaceutical industry has shown interest in 3,4-Dichlorobenzamide as a precursor for drug development, particularly in the synthesis of bioactive molecules targeting metabolic disorders. This aligns with the rising trend of precision medicine and the search for small-molecule therapeutics. Additionally, its role in material science is being investigated, especially in the design of high-performance polymers with enhanced thermal and chemical resistance.

From an environmental perspective, the biodegradability and ecotoxicological profile of 3,4-Dichlorobenzamide have become critical discussion points. Regulatory bodies and industries are increasingly prioritizing green chemistry principles, prompting studies on safer alternatives and eco-friendly synthesis routes. Analytical methods such as HPLC and GC-MS are commonly employed to monitor its presence in environmental samples, ensuring compliance with global chemical regulations.

The commercial production of 3,4-Dichlorobenzamide involves multi-step processes, including the chlorination of benzamide derivatives and subsequent purification. Manufacturers are adopting catalytic methods to improve yield and reduce waste, addressing the industry’s shift toward circular economy practices. Quality control protocols emphasize the importance of high-purity grades to meet the stringent requirements of end-use sectors.

Emerging trends in AI-driven chemical discovery have also spotlighted 3,4-Dichlorobenzamide as a candidate for virtual screening and molecular docking studies. Computational tools are being leveraged to predict its interactions with biological targets, accelerating the development of next-generation agrochemical formulations and pharmaceutical leads. This intersection of chemistry and technology reflects the broader digital transformation in the chemical industry.

For researchers and procurement specialists, understanding the supply chain dynamics of 3,4-Dichlorobenzamide is essential. Factors such as raw material availability, regional production capacities, and logistical challenges influence market pricing and accessibility. Transparency in sourcing practices and adherence to REACH or FDA guidelines further shape its commercial viability.

In conclusion, 3,4-Dichlorobenzamide (CAS No. 2670-38-4) exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span diverse sectors, driven by advancements in synthetic methodologies and a growing emphasis on sustainability. As industries continue to evolve, this compound remains a focal point for research and development, offering solutions to some of today’s most pressing challenges.